Cas no 898767-40-3 (8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid)
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid is a brominated aromatic keto acid with applications in organic synthesis and pharmaceutical research. Its structure features a 4-bromo-2-methylphenyl group linked to an 8-oxooctanoic acid chain, offering versatility as an intermediate in the preparation of more complex molecules. The bromine substituent enhances reactivity for cross-coupling reactions, while the carboxylic acid functionality allows for further derivatization. This compound is particularly valuable in medicinal chemistry for scaffold modification due to its balanced lipophilicity and potential bioactivity. It is supplied with high purity, ensuring reliability in synthetic workflows. Proper handling and storage under inert conditions are recommended to maintain stability.
898767-40-3 structure
Product Name:8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid
CAS No:898767-40-3
MF:C15H19BrO3
MW:327.213564157486
CID:872312
PubChem ID:24727004
Update Time:2025-06-21
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-(4-BROMO-2-METHYLPHENYL)-8-OXOOCTANOIC ACID
- AKOS016022871
- MS-21298
- 898767-40-3
- MFCD07700152
- 8-(4-BROMO-2-METHYLPHENYL)-8-OXOOCTANOICACID
- DTXSID30645387
- 8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid
-
- MDL： MFCD07700152
- Inchi： 1S/C15H19BrO3/c1-11-10-12(16)8-9-13(11)14(17)6-4-2-3-5-7-15(18)19/h8-10H,2-7H2,1H3,(H,18,19)
- InChI Key： OERWYQHMQHMGNV-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)C(CCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 326.05200
- Monoisotopic Mass: 326.05176g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 4.36540
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207305-1g |
8-(4-bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 207305-2g |
8-(4-bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | 97% | 2g |
￡716.00 | 2022-03-01 | |
| Fluorochem | 207305-5g |
8-(4-bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| TRC | B010382-250mg |
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B010382-500mg |
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | 500mg |
$ 735.00 | 2022-06-07 | ||
| Key Organics Ltd | MS-21298-1G |
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | >95% | 1g |
£468.00 | 2025-02-09 | |
| Key Organics Ltd | MS-21298-5G |
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | >95% | 5g |
£1715.00 | 2025-02-09 | |
| A2B Chem LLC | AH92108-1g |
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AH92108-2g |
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | 97% | 2g |
$839.00 | 2024-04-19 | |
| A2B Chem LLC | AH92108-5g |
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid |
898767-40-3 | 97% | 5g |
$1989.00 | 2024-04-19 |
8-(4-Bromo-2-methylphenyl)-8-oxooctanoic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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